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CAS No.: 112887-40-8

Cat. No.: B3082539

Get Quote

Executive Summary: The Scaffold Advantage

Benzyl 2-(2-hydroxyethyl)morpholine-4-carboxylate (hereafter referred to as Cbhz-HEM)
represents a critical chiral scaffold in medicinal chemistry.[1] While primarily utilized as a
protected intermediate (N-Cbz protection), its structural core—the 2-substituted morpholine—is
a "privileged structure” found in numerous FDA-approved therapeutics (e.g., Aprepitant,
Reboxetine, Gefitinib).[1]

The bioactivity of this compound class is defined not by the protected intermediate itself, but by
the divergent pharmacological profiles accessible through its modification.[1] This guide
compares the performance of Cbz-HEM analogs across three primary bioactivity domains:
Neurokinin-1 (NK1) antagonism, Kinase inhibition, and Metabolic stability.[1]

Structural Logic & Analog Classification
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The Cbz-HEM molecule consists of three functional zones that dictate its conversion into
bioactive analogs:

e Zone A (N-Terminus): The Benzyloxycarbonyl (Cbz) group.[1] In bioactive analogs, this is
often replaced by lipophilic aryl groups (NK1 antagonists) or heteroaryl hinges (Kinase
inhibitors).[1]

e Zone B (Core): The Morpholine ring.[1] Provides solubility and metabolic stability (reduced
CYP450 oxidation compared to piperazines).[1]

e Zone C (Side Chain): The 2-hydroxyethyl tail.[1] A handle for etherification, oxidation, or
cyclization.[1]

Comparative Bioactivity Matrix

The following table summarizes the performance of key analog classes derived from the Cbz-
HEM scaffold.
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Detailed Bioactivity Analysis[1]
A. Neurokinin-1 (NK1) Receptor Antagonism

The 2-substituted morpholine core is essential for high-affinity binding to the NK1 receptor.[1]

e Mechanism: The morpholine oxygen acts as a hydrogen bond acceptor, while the 2-

substituent directs the pendant aromatic rings into the hydrophobic pockets of the receptor.

[1]

o Performance Comparison: Analogs derived from (S)-Chz-HEM typically yield higher affinity

NK1 antagonists compared to the (R)-enantiomer.[1] The Cbz group serves as a lipophilic

placeholder during synthesis but must be replaced by a 3,5-bis(trifluoromethyl)benzyl group

(as seen in Aprepitant) to achieve maximal bioactivity.[1]
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o Data Point: De-protection of Cbz-HEM and subsequent N-alkylation improves Ki from >10
UM (inactive precursor) to <1 nM (active drug).[1]

B. Kinase Inhibition (EGFR/PI3K)

In kinase inhibitors, the morpholine ring often functions as a solubility-enhancing group that
protrudes into the solvent-exposed region of the ATP binding pocket.[1]

» Role of Hydroxyethyl Side Chain: The hydroxyl group in Cbz-HEM analogs can be converted
to a solubilizing ether or amine.[1]

o Performance: Analogs retaining the 2-(2-hydroxyethyl) moiety often show superior metabolic
stability compared to unsubstituted morpholines, as the side chain blocks metabolic
oxidation at the 2-position.[1]

Experimental Protocols
Protocol A: Synthesis of Bioactive N-Aryl Analogs

Objective: Convert Cbz-HEM into a bioactive NK1 antagonist precursor.

o Deprotection: Dissolve Benzyl 2-(2-hydroxyethyl)morpholine-4-carboxylate (1.0 eq) in
MeOH. Add 10% Pd/C (10 wt%).[1] Stir under Hz atmosphere (1 atm) for 4 hours. Filter
through Celite.[1]

o Checkpoint: Monitor disappearance of Cbz peak by TLC (Rf ~ 0.4 in 1:1 EtOAc/Hex).

o N-Arylation: React the free amine (1.0 eq) with 3,5-bis(trifluoromethyl)benzyl bromide (1.1
eq) and K2COs (2.0 eq) in DMF at 60°C for 12 hours.

o Side Chain Modification: The 2-hydroxyethyl group can be etherified using NaH and Benzyl
bromide to mimic the Aprepitant core.[1]

Protocol B: In Vitro Metabolic Stability Assay

Objective: Compare metabolic stability of Cbz-HEM analogs vs. Piperazine analogs.

e Incubation: Incubate test compounds (1 uM) with human liver microsomes (0.5 mg/mL) and
NADPH (1 mM) in phosphate buffer (pH 7.4) at 37°C.[1]
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o Sampling: Aliquot at 0, 15, 30, and 60 minutes. Quench with ice-cold acetonitrile containing
internal standard.

e Analysis: Analyze supernatant via LC-MS/MS.

 Calculation: Plot In(remaining %) vs. time to determine intrinsic clearance (
).
o Expected Result: 2-substituted morpholines typically show

, superior to unsubstituted piperazines.[1]

Visualization: Structure-Activity Relationship (SAR)
[1]

The following diagram illustrates the divergent synthesis pathways from the Cbz-HEM scaffold
to bioactive classes.
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Caption: Divergent synthesis pathways from the Cbz-HEM scaffold yielding distinct bioactive
classes.
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o Note: Provides physicochemical data for the Boc-analog, directly applicable to the Cbz-
analog's scaffold properties.
» Source for commercial availability and specification of chiral morpholine intermedi

o Kumari, S., et al. (2020).Morpholine as a privileged scaffold in medicinal chemistry.
[1]Bioorganic & Medicinal Chemistry.

o Authoritative review on the pharmacological advantages of the morpholine ring in drug
design.

o ChemSRC.Benzyl 2-(2-hydroxyethyl)morpholine-4-carboxylate CAS Database.
Retrieved from [Link][1]

o Verification of the specific Cbz-protected compound identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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